Cas no 72669-21-7 (Vermistatin)

• Product name: Vermistatin
• CAS No: 72669-21-7
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 574864
• PubChem ID: 5467588

Vermistatin Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,4,6-dimethoxy-3-[4-oxo-6-(1E)-1-propen-1-yl-4H-pyran-3-yl]-, (3R)-
• (3R)-4,6-Dimethoxy-3-{4-oxo-6-[(1E)-1-propen-1-yl]-4H-pyran-3-yl} -2-benzofuran-1(3H)-one
• vermistatin
• 131602-06-7
• UNII-GX8U4VXD8W
• (3R)-4,6-DIMETHOXY-3-(4-OXO-6-(1E)-1-PROPEN-1-YL-4H-PYRAN-3-YL)-1(3H)-ISOBENZOFURANONE
• CHEBI:224588
• DTXSID001045463
• 1(3H)-ISOBENZOFURANONE, 4,6-DIMETHOXY-3-(4-OXO-6-(1E)-1-PROPENYL-4H-PYRAN-3-YL)-, (3R)-
• Q15427943
• (3R)-4,6-dimethoxy-3-[4-oxo-6-[(E)-prop-1-enyl]pyran-3-yl]-3H-2-benzouran-1-one
• 72669-21-7
• GX8U4VXD8W
• CHEMBL1997854
• (-)-Fijiensin
• NSC-656107
• 1(3H)-Isobenzofuranone, 4,6-dimethoxy-3-(4-oxo-6-(1-propenyl)-4H-pyran-3-yl)-, (R)-
• 1(3H)-ISOBENZOFURANONE, 4,6-DIMETHOXY-3-(4-OXO-6-(1-PROPENYL)-4H-PYRAN-3-YL)-, (R-(E))-
• Fijiensin
• 5-(4,6-Dimethoxyphthalidyl)-2-propenyl-4H-pyran-4-one
• NSC656107
• 1(3H)-ISOBENZOFURANONE, 4,6-DIMETHOXY-3-(4-OXO-6-(1E)-1-PROPEN-1-YL-4H-PYRAN-3-YL)-, (3R)-
• (3R)-4,6-dimethoxy-3-[4-oxo-6-[(E)-prop-1-enyl]pyran-3-yl]-3H-2-benzofuran-1-one
• Vermistatin

• Inchi： InChI=1S/C18H16O6/c1-4-5-10-7-14(19)13(9-23-10)17-16-12(18(20)24-17)6-11(21-2)8-15(16)22-3/h4-9,17H,1-3H3/b5-4+/t17-/m0/s1
• InChI Key： YORFGPDHNOBVBM-BDUNBXCCSA-N
• SMILES： CC=CC1=CC(=O)C(=CO1)C2C3=C(C=C(C=C3OC)OC)C(=O)O2

Computed Properties

• Exact Mass: 328.094688
• Monoisotopic Mass: 328.094688
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.1

Experimental Properties

• PSA: 74.97000
• LogP: 2.94990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones